Cas no 850589-40-1 (3-Chloro-4-(N-ethylcarbamoyl)phenylboronic acid)

• Product Name: 3-Chloro-4-(N-ethylcarbamoyl)phenylboronic acid
• CAS No: 850589-40-1
• MF: C₉H₁₁BClNO₃
• MW: 227.452541589737
• MDL: MFCD07363767
• CID: 720651
• PubChem ID: 44119416
• Update Time: 2025-08-05

3-Chloro-4-(N-ethylcarbamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-(ethylcarbamoyl)phenyl)boronic acid
• 3-Chloro-4-(N-Ethylcarbamoyl)Benzeneboronic Acid
• 3-Chloro-4-(ethylcarbamoyl)benzeneboronic acid
• [3-chloro-4-(ethylcarbamoyl)phenyl]boronic acid
• 3-Chloro-4-(N-ethylcarbamoyl)phenylboronic acid
• Boronic acid,B-[3-chloro-4-[(ethylamino)carbonyl]phenyl]-
• B-[3-Chloro-4-[(ethylamino)carbonyl]phenyl]boronic acid (ACI)
• Boronic acid, [3-chloro-4-[(ethylamino)carbonyl]phenyl]- (9CI)
• [3-Chloro-4-(ethylcarbamoylcarbonyl)phenyl]boronic acid
• MFCD07363767
• DB-015995
• AS-67582
• CS-0174405
• (3-Chloro-4-(ethylcarbamoyl)phenyl)boronicacid
• AB30726
• DTXSID20657217
• F74369
• 850589-40-1
• AKOS015848928
• 3-chloro-4-(ethylcarbamoyl)phenylboronic acid

• MDL： MFCD07363767
• Inchi： 1S/C9H11BClNO3/c1-2-12-9(13)7-4-3-6(10(14)15)5-8(7)11/h3-5,14-15H,2H2,1H3,(H,12,13)
• InChI Key： HJDYETAQUCUPFP-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=CC(B(O)O)=CC=1)NCC

Computed Properties

• Exact Mass: 227.05200
• Monoisotopic Mass: 227.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.32
• Melting Point: 142-146℃
• Refractive Index: 1.561
• PSA: 69.56000
• LogP: 0.16040

3-Chloro-4-(N-ethylcarbamoyl)phenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Chloro-4-(N-ethylcarbamoyl)phenylboronic acid

Introduction to 3-Chloro-4-(N-ethylcarbamoyl)phenylboronic Acid (CAS No. 850589-40-1)

3-Chloro-4-(N-ethylcarbamoyl)phenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its versatile applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 850589-40-1, features a unique structural motif combining a chloro-substituted phenyl ring with an N-ethylcarbamoyl functional group, linked through a boronic acid moiety. The boronic acid group not only imparts reactivity suitable for cross-coupling reactions but also enhances solubility in polar solvents, making it a valuable intermediate in synthetic chemistry.

The significance of 3-Chloro-4-(N-ethylcarbamoyl)phenylboronic acid lies in its utility as a building block for the synthesis of more complex molecules. Boronic acids are well-known for their participation in Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing biaryl systems found in numerous pharmaceuticals. The presence of both chloro and carbamoyl groups on the aromatic ring provides additional handles for further functionalization, enabling the creation of diverse molecular architectures. This flexibility has made it a preferred choice for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their potential applications in drug discovery and material science. The 3-Chloro-4-(N-ethylcarbamoyl)phenylboronic acid derivative has been explored in several cutting-edge studies, particularly in the development of targeted therapies. For instance, its incorporation into bispecific antibodies has shown promise in enhancing binding affinity and specificity, which is critical for therapies targeting complex diseases such as cancer and autoimmune disorders. The ability to fine-tune the pharmacokinetic properties of these antibodies through boronic acid linkers has opened new avenues for improving treatment efficacy.

Moreover, the N-ethylcarbamoyl group in this compound contributes to its bioactivity by influencing both solubility and metabolic stability. This feature is particularly important in pharmaceutical formulations, where optimal pharmacokinetic profiles are essential for therapeutic success. Studies have demonstrated that derivatives of 3-Chloro-4-(N-ethylcarbamoyl)phenylboronic acid exhibit enhanced bioavailability when incorporated into prodrugs or drug conjugates. This underscores the compound's potential as a key intermediate in the design of next-generation therapeutics.

The synthetic utility of 3-Chloro-4-(N-ethylcarbamoyl)phenylboronic acid extends beyond pharmaceutical applications. In materials science, boronic acids are increasingly being used to develop advanced polymers and coatings with tailored properties. The reactivity of the boronic acid group allows for the formation of dynamic covalent networks, which are essential for creating self-healing materials or stimuli-responsive polymers. The presence of both chloro and carbamoyl substituents further enhances the versatility of this compound, enabling its incorporation into a wide range of material systems.

Recent advancements in computational chemistry have also highlighted the importance of 3-Chloro-4-(N-ethylcarbamoyl)phenylboronic acid as a scaffold for drug design. Molecular modeling studies have revealed that this compound can be engineered to interact with specific biological targets with high precision. By leveraging computational tools, researchers can predict optimal modifications to enhance binding affinity and reduce off-target effects. This approach has accelerated the discovery process for novel drug candidates and reduced experimental costs associated with traditional trial-and-error methods.

The environmental impact of using 3-Chloro-4-(N-ethylcarbamoyl)phenylboronic acid as an intermediate has also been carefully evaluated. Unlike some traditional reagents that require harsh conditions or generate significant waste, this compound can be synthesized under mild conditions with high yields. Additionally, its compatibility with green chemistry principles makes it an attractive option for sustainable chemical manufacturing processes. Efforts to optimize synthetic routes while minimizing environmental impact are ongoing, reflecting the growing emphasis on sustainable practices in industrial chemistry.

In conclusion, 3-Chloro-4-(N-ethylcarbamoyl)phenylboronic acid (CAS No. 850589-40-1) represents a cornerstone compound in modern chemical synthesis and drug development. Its unique structural features and reactivity make it indispensable for constructing complex molecules with therapeutic potential. As research continues to uncover new applications for boronic acid derivatives, this compound is poised to play an even greater role in advancing pharmaceuticals and materials science. The ongoing exploration of its properties and functionalities ensures that it will remain at the forefront of scientific innovation for years to come.